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Compound of Interest

Compound Name: Triazophos-D5

Cat. No.: B13436747 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Triazophos is an organophosphate insecticide and nematicide used in agriculture. Due to its

potential toxicity and persistence in the environment, monitoring its residue levels in soil is

crucial for environmental and food safety assessments. The use of a stable isotope-labeled

internal standard, such as Triazophos-D5, is essential for accurate and precise quantification

by correcting for matrix effects and variations in sample preparation and instrument response.

This application note details a robust and sensitive method for the analysis of Triazophos-D5
in soil samples using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with a

QuEChERS-based sample preparation protocol.

Experimental Protocols
Standards: Triazophos and Triazophos-D5 analytical standards.

Solvents: Acetonitrile (MeCN), HPLC grade.

Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), sodium citrate, and

disodium citrate sesquihydrate.

Sorbents: Primary secondary amine (PSA) for dispersive solid-phase extraction (d-SPE).

Water: Deionized water.
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The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is employed for

the extraction of Triazophos from soil samples.

Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

Hydration (for dry soil): For dry soil samples, add an appropriate amount of deionized water

to achieve a total water content of approximately 8-10 mL and allow it to hydrate for 30

minutes.

Internal Standard Spiking: Spike the sample with the Triazophos-D5 internal standard

solution and vortex for 30 seconds.

Extraction:

Add 10 mL of acetonitrile to the centrifuge tube.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

Immediately cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive SPE Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing MgSO₄ and

PSA.

Vortex for 30 seconds.

Final Centrifugation: Centrifuge the d-SPE tube at high speed for 2 minutes.

Sample for Analysis: Transfer the final extract into an autosampler vial for GC-MS/MS

analysis.

Gas Chromatograph (GC): Equipped with a capillary column suitable for pesticide analysis

(e.g., a low-bleed 5% phenyl-methylpolysiloxane column).
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Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple

Reaction Monitoring (MRM) mode.

GC Conditions:

Parameter Value

Injection Volume 1 µL

Inlet Temperature 250 °C

Injection Mode Splitless

Carrier Gas Helium

Oven Program

Initial temp 70°C for 2 min, ramp to 150°C at

25°C/min, then to 280°C at 8°C/min, hold for 10

min.[1]

MS/MS Conditions (MRM):

Compound
Precursor Ion
(m/z)

Product Ion 1
(Quantifier)

Product Ion 2
(Qualifier)

Collision
Energy (eV)

Triazophos 257.0 162.0 134.0 5

Triazophos-D5 262.0 (inferred) To be determined To be determined To be determined

Note: The MRM transitions for Triazophos-D5 should be optimized experimentally.

Data Presentation
The following table summarizes the expected quantitative data for the analysis of Triazophos in

soil, based on typical method performance.[2][3]
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Parameter Expected Value

Limit of Detection (LOD) 0.5 - 2 µg/kg

Limit of Quantification (LOQ) 2 - 5 µg/kg

Linearity (r²) > 0.99

Recovery (%) 70 - 120%

Relative Standard Deviation (RSD %) < 20%

Visualization of Experimental Workflow
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Sample Preparation

Analysis

1. Soil Sample Collection
(10g)

2. Hydration (if needed)

3. Spike with Triazophos-D5

4. Acetonitrile Extraction
+ QuEChERS Salts

5. Centrifugation

6. Dispersive SPE Cleanup
(PSA + MgSO4)

7. Final Centrifugation

8. Final Extract

9. GC-MS/MS Analysis
(MRM Mode)

10. Data Processing and
Quantification

Click to download full resolution via product page

Caption: Workflow for GC-MS/MS analysis of Triazophos-D5 in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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